Cas no 648419-78-7 (Piperazine,1-[3-(1,3,3a,4,7,7a-hexahydro-1,3-dioxo-4,7-ethano-2H-isoindol-2-yl)-1-oxopropyl]-4-[3-(trifluoromethyl)phenyl]-)

• Product Name: Piperazine,1-[3-(1,3,3a,4,7,7a-hexahydro-1,3-dioxo-4,7-ethano-2H-isoindol-2-yl)-1-oxopropyl]-4-[3-(trifluoromethyl)phenyl]-
• CAS No: 648419-78-7
• MF: C₂₄H₂₆F₃N₃O₃
• MW: 461.476756572723
• CID: 415152
• Update Time: 2024-01-29

Piperazine,1-[3-(1,3,3a,4,7,7a-hexahydro-1,3-dioxo-4,7-ethano-2H-isoindol-2-yl)-1-oxopropyl]-4-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[3-(1,3,3a,4,7,7a-hexahydro-1,3-dioxo-4,7-ethano-2H-isoindol-2-yl)-1-oxopropyl]-4-[3-(trifluoromethyl)phenyl]-
• 4,7-Ethano-1H-isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-[3-oxo-3-[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]propyl]-

• Inchi： 1S/C24H26F3N3O3/c25-24(26,27)17-2-1-3-18(14-17)28-10-12-29(13-11-28)19(31)8-9-30-22(32)20-15-4-5-16(7-6-15)21(20)23(30)33/h1-5,14-16,20-21H,6-13H2
• InChI Key： UGUNENTXGIBXCA-UHFFFAOYSA-N
• SMILES： C1(=O)C2C(C3CCC2C=C3)C(=O)N1CCC(=O)N1CCN(C2=CC=CC(C(F)(F)F)=C2)CC1

Computed Properties

• Exact Mass: 461.19278

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• Boiling Point: 647.8±55.0 °C(Predicted)
• PSA: 60.93
• pka: 1.71±0.20(Predicted)